N-{3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide

• Molecular Formula: C19H14Cl2N2O3S
• Molecular Weight: 421.3 g/mol
• IUPAC Name: N-[3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H14Cl2N2O3S/c1-26-17-14(8-11(20)9-15(17)21)18(24)22-12-4-2-5-13(10-12)23-19(25)16-6-3-7-27-16/h2-10H,1H3,(H,22,24)(H,23,25)
• InChI Key: UONNCYWGLMGHJE-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CS3)Cl)Cl
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)C(=O)NC2=CC=CC(=C2)NC(=O)C3=CC=CS3

Description

N-{3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide, also known as D4476, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized in 2001 and has since been used in a variety of studies to investigate the mechanisms of various biological processes.

Mechanism of Action

The mechanism of action of N-{3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide involves the inhibition of kinase activity. Specifically, it binds to the ATP-binding site of the kinase and prevents the transfer of phosphate groups to downstream targets. This results in the inhibition of various signaling pathways that are critical for cell growth and proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-{3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide are dependent on the specific kinase that it inhibits. For example, inhibition of GSK-3 has been shown to result in increased insulin sensitivity and improved glucose metabolism. Inhibition of CDK has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide in lab experiments is its specificity for certain kinases. This allows researchers to selectively inhibit specific signaling pathways without affecting others. However, one limitation is that the effects of N-{3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide may be dependent on the specific cell type being studied, and its effectiveness may vary between different cell lines.

Future Directions

There are several future directions for research involving N-{3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide. One area of interest is the development of more specific inhibitors that target individual kinases. Another area of interest is the investigation of the effects of N-{3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide on different cell types and in different disease models. Additionally, the potential for N-{3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide as a therapeutic agent for various diseases, such as cancer and diabetes, warrants further investigation.

Synthesis Methods

The synthesis of N-{3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide involves a multi-step process that includes the reaction of 3,5-dichloro-2-methoxybenzoic acid with thionyl chloride to form 3,5-dichloro-2-methoxybenzoyl chloride. This intermediate is then reacted with 3-aminophenylthiourea to form the final product, N-{3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide.

Scientific Research Applications

N-{3-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-thiophenecarboxamide has been used in a variety of scientific research applications, including cancer research, developmental biology, and neurobiology. It has been shown to inhibit the activity of several kinases, including CK1, CDK, and GSK-3, which play important roles in a variety of cellular processes.